Cas no 1923702-87-7 (N-(1-Cyanocyclopentyl)-2-oxo-1H-pyridine-4-carboxamide)

• Product Name: N-(1-Cyanocyclopentyl)-2-oxo-1H-pyridine-4-carboxamide
• CAS No: 1923702-87-7
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6089258
• PubChem ID: 113257533
• Update Time: 2025-07-23

N-(1-Cyanocyclopentyl)-2-oxo-1H-pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanocyclopentyl)-2-oxo-1H-pyridine-4-carboxamide
• EN300-6548279
• 1923702-87-7
• Z1420098251
• N-(1-cyanocyclopentyl)-2-oxo-1,2-dihydropyridine-4-carboxamide
• AKOS033327513

• Inchi： 1S/C12H13N3O2/c13-8-12(4-1-2-5-12)15-11(17)9-3-6-14-10(16)7-9/h3,6-7H,1-2,4-5H2,(H,14,16)(H,15,17)
• InChI Key： XDBPVMYYYKQJAU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CNC(C=1)=O)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 82Ų

Additional information on N-(1-Cyanocyclopentyl)-2-oxo-1H-pyridine-4-carboxamide

N-(1-Cyanocyclopentyl)-2-oxo-1H-pyridine-4-carboxamide: A Comprehensive Overview

The compound N-(1-Cyanocyclopentyl)-2-oxo-1H-pyridine-4-carboxamide, identified by the CAS number 1923702-87-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional characteristics. The molecule consists of a pyridine ring with a ketone group at the 2-position and a carboxamide group at the 4-position, further substituted with a cyanocyclopentyl group. This combination of functional groups imparts the compound with versatile reactivity and selectivity, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and materials science. The pyridine ring, being an aromatic six-membered ring with one nitrogen atom, is known for its stability and ability to participate in various hydrogen bonding interactions. The presence of the ketone group at the 2-position enhances the compound's ability to engage in conjugation, thereby influencing its electronic properties. Meanwhile, the carboxamide group at the 4-position introduces additional hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity in biological systems.

The cyanocyclopentyl group attached to the pyridine ring adds another layer of complexity to this molecule. Cyanocyclopentane is a saturated five-membered ring containing a nitrile group, which contributes to the compound's hydrophobicity and rigidity. This structural feature not only enhances the molecule's stability but also provides a platform for further functionalization. Recent research has demonstrated that such modifications can significantly impact the compound's solubility, bioavailability, and interaction with biological targets.

From a synthetic perspective, the preparation of N-(1-Cyanocyclopentyl)-2-oxo-1H-pyridine-4-carboxamide involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the pyridine derivative, followed by functionalization at specific positions to introduce the desired substituents. The introduction of the cyanocyclopentyl group is often achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents employed.

The applications of this compound are diverse and span across multiple disciplines. In pharmacology, it has been explored as a potential lead compound for drug development due to its ability to modulate enzyme activity or inhibit specific signaling pathways. Recent studies have shown that analogs of this compound exhibit promising anti-inflammatory and anti-cancer properties, making them valuable candidates for further preclinical testing.

In materials science, this compound has been investigated for its potential use in creating advanced materials with tailored electronic properties. The combination of aromaticity from the pyridine ring and hydrophobicity from the cyanocyclopentyl group makes it an attractive candidate for applications in organic electronics or as a component in polymer systems.

Moreover, this compound has shown potential as a catalyst or catalyst precursor in various chemical transformations. Its ability to coordinate with metal ions or act as a Lewis acid makes it suitable for catalytic applications in organic synthesis.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its biological activity more thoroughly and identify potential therapeutic targets. With its unique combination of functional groups and structural features, N-(1-Cyanocyclopentyl)-2-oxo-1H-pyridine-4-carboxamide is poised to play a significant role in advancing both scientific research and industrial applications.